Cas no 946303-59-9 (3-(2-ethoxyphenyl)-1-{4-(2-methyl-6-propoxypyrimidin-4-yl)aminophenyl}urea)

• Product Name: 3-(2-ethoxyphenyl)-1-{4-(2-methyl-6-propoxypyrimidin-4-yl)aminophenyl}urea
• CAS No: 946303-59-9
• MF: C₂₃H₂₇N₅O₃
• MW: 421.492184877396
• CID: 5954838
• PubChem ID: 42474648
• Update Time: 2025-10-29

3-(2-ethoxyphenyl)-1-{4-(2-methyl-6-propoxypyrimidin-4-yl)aminophenyl}urea Chemical and Physical Properties

Names and Identifiers

• 3-(2-ethoxyphenyl)-1-{4-(2-methyl-6-propoxypyrimidin-4-yl)aminophenyl}urea
• Urea, N-(2-ethoxyphenyl)-N'-[4-[(2-methyl-6-propoxy-4-pyrimidinyl)amino]phenyl]-
• 946303-59-9
• 1-(2-ethoxyphenyl)-3-(4-((2-methyl-6-propoxypyrimidin-4-yl)amino)phenyl)urea
• F2444-0479
• 1-(2-ethoxyphenyl)-3-[4-[(2-methyl-6-propoxypyrimidin-4-yl)amino]phenyl]urea
• AKOS024648774
• 3-(2-ethoxyphenyl)-1-{4-[(2-methyl-6-propoxypyrimidin-4-yl)amino]phenyl}urea

• Inchi： 1S/C23H27N5O3/c1-4-14-31-22-15-21(24-16(3)25-22)26-17-10-12-18(13-11-17)27-23(29)28-19-8-6-7-9-20(19)30-5-2/h6-13,15H,4-5,14H2,1-3H3,(H,24,25,26)(H2,27,28,29)
• InChI Key： XEBNSHDJYDXNOL-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC=C1OCC)C(NC1=CC=C(NC2C=C(OCCC)N=C(C)N=2)C=C1)=O

Computed Properties

• Exact Mass: 421.21138974g/mol
• Monoisotopic Mass: 421.21138974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 97.4Ų

Experimental Properties

• Density: 1.253±0.06 g/cm3(Predicted)
• Boiling Point: 522.2±50.0 °C(Predicted)
• pka: 13.88±0.70(Predicted)

Additional information on 3-(2-ethoxyphenyl)-1-{4-(2-methyl-6-propoxypyrimidin-4-yl)aminophenyl}urea

Professional Introduction to Compound with CAS No. 946303-59-9 and Product Name: 3-(2-ethoxyphenyl)-1-{4-(2-methyl-6-propoxypyrimidin-4-yl)aminophenyl}urea

The compound with the CAS number 946303-59-9 and the product name 3-(2-ethoxyphenyl)-1-{4-(2-methyl-6-propoxypyrimidin-4-yl)aminophenyl}urea represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug discovery and development. The molecular structure of this compound incorporates several key functional groups, including an ethoxyphenyl moiety and a methyl-substituted propoxypyrimidine ring, which contribute to its distinctive chemical behavior and biological activity.

Recent research has highlighted the importance of urea derivatives in the development of novel therapeutic agents. The presence of a urea group in the molecular framework of this compound not only enhances its solubility but also facilitates interactions with biological targets. Specifically, the urea moiety serves as a critical pharmacophore, enabling the compound to exhibit potent binding affinity to various enzymes and receptors involved in metabolic pathways. This has led to investigations into its potential as an inhibitor for enzymes such as kinases and phosphodiesterases, which are implicated in numerous diseases, including cancer and inflammatory disorders.

The 2-methyl-6-propoxypyrimidin-4-yl substituent is another key feature that contributes to the compound's pharmacological profile. Pyrimidine derivatives are well-documented for their role in medicinal chemistry, particularly due to their ability to modulate biological processes at the molecular level. The propoxy group introduces additional hydrophilicity, enhancing the compound's bioavailability while maintaining its stability under physiological conditions. This balance is crucial for developing effective pharmaceuticals that can be administered orally or via other non-invasive routes.

In the context of current research trends, this compound aligns with the growing interest in multitargeted drug design. By integrating multiple pharmacophores into a single molecular entity, such as the combination of an ethoxyphenyl group and a methyl-substituted propoxypyrimidine, researchers aim to develop drugs that can simultaneously interact with multiple disease-related targets. This approach has shown promise in overcoming limitations associated with single-target therapies, such as drug resistance and off-target effects. The structural design of this compound exemplifies this strategy, offering a versatile scaffold for further derivatization and optimization.

Experimental studies have demonstrated that 3-(2-ethoxyphenyl)-1-{4-(2-methyl-6-propoxypyrimidin-4-yl)aminophenyl}urea exhibits notable pharmacological activity in vitro. Initial assays have revealed inhibitory effects on several key enzymes, including those involved in signal transduction pathways relevant to cancer progression. For instance, preliminary data suggest that this compound may interfere with the activity of tyrosine kinases, which are often overexpressed in tumor cells. Additionally, its interaction with other enzymes such as phosphodiesterases has been explored, indicating potential therapeutic benefits in cardiovascular diseases and neurodegenerative conditions.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include condensation reactions between appropriately substituted phenols and urea derivatives, followed by functional group modifications to introduce the propoxypyrimidine moiety. Advanced synthetic techniques, such as catalytic hydrogenation and protecting group strategies, are employed to achieve regioselectivity and minimize side reactions. These synthetic methodologies underscore the importance of expertise in organic chemistry for developing complex pharmaceutical compounds like this one.

Evaluation of the compound's pharmacokinetic properties is essential for assessing its potential as a drug candidate. Studies have focused on its absorption, distribution, metabolism, and excretion (ADME) profiles. The presence of polar functional groups enhances its solubility in aqueous media, facilitating oral administration. Metabolic studies indicate that the compound undergoes biotransformation via cytochrome P450-mediated pathways, which is critical for understanding its safety profile and potential drug-drug interactions.

The toxicological profile of 3-(2-ethoxyphenyl)-1-{4-(2-methyl-6-propoxypyrimidin-4-yl)aminophenyl}urea has been preliminarily assessed through in vitro toxicity assays. These studies have shown low cytotoxicity at therapeutic concentrations, suggesting potential for safe use in clinical settings. However, further investigations are necessary to evaluate long-term effects and potential adverse reactions upon repeated exposure. Collaborative efforts between chemists and toxicologists are essential for comprehensive safety assessments before moving into preclinical trials.

Future directions for research on this compound include structural optimization to enhance its pharmacological efficacy while minimizing side effects. Computational modeling techniques are being employed to predict binding interactions with biological targets at an atomic level. These insights will guide modifications to improve potency and selectivity without compromising overall bioavailability. Additionally, exploring derivative compounds with varying substituents may uncover novel therapeutic applications beyond initial discovery.

The integration of machine learning algorithms into drug discovery processes has accelerated the identification of promising candidates like this one. By leveraging large datasets containing chemical structures and biological activities, computational models can predict new analogs with enhanced properties rapidly compared to traditional methods alone. This synergy between experimental chemistry and computational biology represents a transformative approach toward accelerating pharmaceutical development pipelines.

In conclusion,3-(2-ethoxyphenyl)-1-{4-(2-methyl-6-propoxypyrimidin-4-yl)aminophenyl}urea (CAS No., 946303-59-9) stands as a testament to innovation in medicinal chemistry through its unique structural features designed for multitarget engagement while maintaining favorable pharmacokinetic profiles necessary for clinical translation。Further exploration will undoubtedly yield valuable insights into new therapeutic strategies across multiple disease indications。